Cas no 2803755-66-8 (Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate)

• Product Name: Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2803755-66-8
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6496722
• PubChem ID: 131594105
• Update Time: 2025-08-05

Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37443107
• methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate
• 2803755-66-8
• Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C12H13FO3/c1-16-11(15)12(6-8(14)7-12)9-4-2-3-5-10(9)13/h2-5,8,14H,6-7H2,1H3
• InChI Key： CRTQIYNKNGQVNW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)OC)CC(C1)O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate

Comprehensive Overview of Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2803755-66-8)

The compound Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2803755-66-8) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl moiety and the hydroxycyclobutane core, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical precision and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate aligns with this trend, as the introduction of fluorine atoms often improves a molecule's pharmacokinetic properties. This compound is frequently discussed in forums and scientific literature alongside keywords like "fluorinated building blocks", "chiral synthesis", and "cyclobutane derivatives", reflecting its relevance in modern medicinal chemistry.

The synthesis of Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate typically involves asymmetric catalysis or enantioselective reactions, which are hot topics in organic chemistry. Researchers often search for "efficient synthesis methods for fluorinated cyclobutanes" or "applications of chiral hydroxycyclobutanes", highlighting the compound's technical appeal. Its carboxylate ester functionality also opens doors for further derivatization, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2803755-66-8 is gaining attention as a candidate for green chemistry applications. With growing interest in sustainable synthesis, questions like "How to optimize the production of fluorinated cyclobutanes?" or "What are the eco-friendly routes for chiral intermediates?" are frequently raised. This compound's potential for atom-economical transformations and catalytic recycling positions it as a subject of innovation in process chemistry.

In summary, Methyl (1s,3s)-1-(2-fluorophenyl)-3-hydroxycyclobutane-1-carboxylate represents a convergence of cutting-edge trends: fluorine chemistry, chiral synthesis, and sustainable methodologies. Its CAS registry number (2803755-66-8) serves as a critical identifier for researchers exploring its properties or commercial suppliers. As the scientific community continues to investigate its applications, this compound is poised to play a pivotal role in advancing precision medicine and catalyst design.